(E)-N-(3-ethylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-4-methoxybenzamide

• IUPAC Name: N-(3-ethylbenzo[g][1,3]benzothiazol-2-ylidene)-4-methoxybenzamide
• InChI: InChI=1S/C21H18N2O2S/c1-3-23-18-13-10-14-6-4-5-7-17(14)19(18)26-21(23)22-20(24)15-8-11-16(25-2)12-9-15/h4-13H,3H2,1-2H3
• InChI Key: OAABXKSMKXIWBZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C3=CC=CC=C3C=C2)SC1=NC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol
• CAS No.: 865545-43-3

Description

The compound is a derivative of naphtho[2,1-d]thiazole, which is a type of heterocyclic compound. These compounds often exhibit interesting biological activities and are used in the development of pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds, such as 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives, have been synthesized by 1,3-dipolar cycloaddition.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Thiazole derivatives have been synthesized and evaluated for their in vitro antibacterial and antifungal activities, showing potential therapeutic intervention for microbial diseases, particularly against bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).
• Another study synthesized imino-4-methoxyphenol thiazole derived Schiff bases and tested their antimicrobial and antifungal activities, showing moderate activity against tested bacterial and fungal species (Vinusha, Shivaprasad, Chandan, & Begum, 2015).

Anticancer Applications

• Certain 1,3,4-thiadiazole derivatives were synthesized and showed significant antiproliferative activities against cancer cell lines, highlighting the potential of these compounds in cancer therapy (Gür et al., 2020).
• Thieno[2,3-d]pyrimidines derivatives exhibited high inhibition of cell growth in liver cancer cells, suggesting their potential as specific antitumor agents (Aly et al., 2010).

Antioxidant Applications

• Novel nitrogen-containing bromophenols isolated from the marine red alga Rhodomela confervoides showed potent scavenging activity against DPPH radicals, indicating their potential as natural antioxidants (Li, Li, Gloer, & Wang, 2012).

Catalytic Applications

• The encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y demonstrated efficient catalysis for the oxidation of primary alcohols and hydrocarbons, showcasing the utility of such complexes in catalytic processes (Ghorbanloo & Alamooti, 2017).

Mechanism of Action

Target of Action

Compounds with similar structures have been shown to interact with various biological targets, suggesting that this compound may have a similar range of targets .

Mode of Action

Based on the structure and properties of similar compounds, it can be inferred that it may interact with its targets through hydrogen bonding and other non-covalent interactions . These interactions can lead to changes in the conformation and function of the target molecules .

Biochemical Pathways

Similar compounds have been shown to affect various biochemical pathways, suggesting that this compound may have similar effects .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .

Result of Action

Similar compounds have been shown to have various effects at the molecular and cellular levels, suggesting that this compound may have similar effects .

Action Environment

It is known that environmental factors such as temperature, ph, and the presence of other chemicals can affect the action of similar compounds .